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Compound of Interest

Compound Name: Org30958

Cat. No.: B1662730 Get Quote

Disclaimer: The following stability and storage guidelines are based on general knowledge of

handling chemical compounds in DMSO. Specific data for "Org30958" is not publicly available.

Researchers should always perform their own stability assessments for their specific

compound of interest.
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Question Answer

What is the recommended solvent for storing

Org30958?

Anhydrous Dimethyl Sulfoxide (DMSO) is a

common solvent for creating stock solutions of

many organic molecules due to its broad

solvency.[1][2]

At what temperature should I store my

Org30958 stock solution in DMSO?

For short-term storage (days to weeks),

refrigeration at 4°C is often acceptable. For

long-term storage (months to years), freezing at

-20°C or -80°C is recommended to minimize

degradation.[3]

How stable is Org30958 in DMSO?

While specific data for Org30958 is unavailable,

many compounds are stable in anhydrous

DMSO for extended periods when stored

properly. However, stability can be compound-

specific. Factors like the presence of water can

significantly impact compound stability. A study

showed that 85% of compounds were stable in

DMSO/water (90/10) for 2 years at 4°C.

How many times can I freeze-thaw my DMSO

stock solution?

It is best to minimize freeze-thaw cycles. One

study indicated no significant compound loss

after 11 freeze-thaw cycles when handled

properly. To avoid repeated freeze-thaw cycles,

it is recommended to aliquot the stock solution

into smaller, single-use volumes.

What concentration of Org30958 can I dissolve

in DMSO?

The solubility of a compound in DMSO is

structure-dependent. It is crucial to determine

the solubility limit for your specific compound.

Many researchers prepare stock solutions at

concentrations ranging from 10 mM to 50 mM.

Is it normal for my DMSO solution to be frozen

at room temperature?

DMSO has a relatively high freezing point

(18.5°C or 65.3°F). It is not uncommon for

DMSO to solidify, especially if stored in a cool

room. You can thaw it by warming the vial in a
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water bath (not to exceed 40°C) or leaving it at

room temperature.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitates out of

solution after thawing.

The compound's solubility limit

may have been exceeded, or

the compound is not fully

redissolving.

Gently warm the solution to

37°C and vortex or sonicate

briefly to aid in redissolution. If

precipitation persists, consider

preparing a fresh, lower

concentration stock solution.

Inconsistent experimental

results using the same stock

solution.

The compound may be

degrading over time or with

repeated freeze-thaw cycles.

The DMSO may have

absorbed water, which can

affect compound stability.

Prepare fresh aliquots from a

master stock. Perform a quality

control check of the compound

(e.g., by LC-MS) to assess its

integrity. Use anhydrous

DMSO and store it properly to

prevent water absorption.

Loss of compound activity in a

biological assay.

The compound may be

unstable in the assay medium

or under the experimental

conditions. The compound

may have degraded in the

DMSO stock solution.

Test the stability of the

compound in the final assay

buffer. Prepare fresh dilutions

from a new aliquot of the

DMSO stock solution for each

experiment.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
Org30958 in DMSO
Materials:

Org30958 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Determine the molecular weight (MW) of Org30958. For this example, let's assume a

hypothetical MW of 500 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need 5 mg of Org30958.

Calculation: 10 mmol/L * 1 L/1000 mL * 1 mL * 500 g/mol * 1000 mg/g = 5 mg

Weigh out 5 mg of Org30958 into a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex the solution until the compound is completely dissolved. Gentle warming (up to 37°C)

may be necessary.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to minimize freeze-

thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

General Protocol for Assessing Compound Stability in
DMSO
Objective: To determine the stability of a compound in DMSO over time at different storage

temperatures.

Methodology:

Prepare a stock solution of the compound in DMSO at a known concentration (e.g., 10 mM).
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Divide the stock solution into multiple aliquots.

Store the aliquots under different conditions (e.g., 4°C, -20°C, room temperature).

At specified time points (e.g., 0, 1 week, 1 month, 3 months), take one aliquot from each

storage condition.

Analyze the concentration and purity of the compound in each aliquot using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Compare the results to the initial analysis at time point 0 to determine the percentage of

degradation.
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Caption: Experimental workflow for assessing compound stability in DMSO.
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Caption: Hypothetical signaling pathway showing inhibition by Org30958.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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